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Compound of Interest

Compound Name: LRGILS-NH2 TFA

Cat. No.: B10783012

This technical guide provides a detailed breakdown of the molecular weight and chemical
formula for the peptide LRGILS-NH2 TFA, a compound relevant to researchers and
professionals in drug development and scientific research.

Summary of Molecular Properties

The peptide LRGILS-NH2, when synthesized and purified, is often isolated as a salt with
Trifluoroacetic acid (TFA), which is commonly used in peptide chemistry. The addition of the
TFA counter-ion contributes to the overall molecular weight and chemical formula of the final

product.
Component Chemical Formula Molecular Weight ( g/mol )
LRGILS-NH2 Peptide C29H56N1007[1][2][3] 656.83[1][2]
Trifluoroacetic Acid (TFA) C2HF302[4][5][6] 114.02[4][5]16]11718]
LRGILS-NH2 TFA C31H57F3N1009 770.85

Note: The final molecular weight is the sum of the peptide and TFA molecular weights. The
chemical formula is the combination of the atoms from both molecules.

Component Analysis
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LRGILS-NH2 Peptide: This is a hexapeptide with the amino acid sequence Leucine-Arginine-
Glycine-Isoleucine-Leucine-Serine. The "-NH2" indicates that the C-terminus is amidated.

Trifluoroacetic Acid (TFA): A strong acid with the formula CF3COOH, it is frequently used as a
counter-ion in the purification of synthetic peptides by high-performance liquid chromatography
(HPLC).[9] Its presence is a result of the purification process and helps to stabilize the peptide.

Experimental Protocols

Determination of the molecular weight and formula of LRGILS-NH2 TFA is typically achieved
through a combination of theoretical calculations and experimental verification.

Theoretical Calculation:

o Peptide Molecular Weight: The molecular weight of the LRGILS-NH2 peptide is calculated by
summing the residue masses of its constituent amino acids (Leucine, Arginine, Glycine,
Isoleucine, Leucine, Serine) and accounting for the loss of water molecules during peptide
bond formation, plus the mass of the C-terminal amide group.

o TFA Molecular Weight: The molecular weight of Trifluoroacetic acid (C2HF302) is calculated
from the atomic weights of its constituent atoms.

o Combined Molecular Weight: The molecular weight of the final salt form, LRGILS-NH2 TFA,
is the sum of the molecular weights of the peptide and the TFA counter-ion.

Experimental Verification:

e Mass Spectrometry (MS): This is the primary experimental method for determining the
molecular weight of peptides. High-resolution mass spectrometry can provide a highly
accurate mass measurement that can be used to confirm the elemental composition and
thus the chemical formula. The peptide is ionized, and the mass-to-charge ratio (m/z) of the
resulting ions is measured. The observed molecular weight should correspond to the
calculated mass of the protonated peptide in complex with the TFA counter-ion.

Logical Relationship Diagram
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The following diagram illustrates the components that constitute the final LRGILS-NH2 TFA
product.

LRGILS-NH2 Peptide Trifluoroacetic Acid (TFA)

LRGILS-NH2 TFA

Click to download full resolution via product page

Caption: Composition of LRGILS-NH2 TFA from its constituent peptide and acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 9. Trifluoroacetic Acid (TFA, 2,2,2-Trifluoroethanoic acid, Perfluoroacetic acid) CAS:76-05-1
[kangmei.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: LRGILS-NH2 TFA Molecular
Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783012#Irgils-nh2-tfa-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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